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Compound of Interest

Compound Name: Ezetimibe-d4

Cat. No.: B126205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular properties

and mass spectrometric analysis of Ezetimibe-d4, a deuterated analog of the cholesterol

absorption inhibitor Ezetimibe. This document is intended for researchers, scientists, and

professionals in drug development who utilize stable isotope-labeled compounds as internal

standards in quantitative bioanalysis.

Core Molecular Data
Ezetimibe-d4 is a critical tool in pharmacokinetic and bioequivalence studies of Ezetimibe. Its

physical and chemical properties are summarized below.

Property Value Source

Molecular Formula C₂₄H₁₇D₄F₂NO₃ [1][2][3][4][5]

Molecular Weight 413.4 g/mol - 413.5 g/mol [2][3][4][6][7]

Exact Mass 413.17405684 Da [6]

Monoisotopic Mass 413.17405684 Da [6]

CAS Number
1093659-90-5 or 1093659-89-

2
[1][2][3][8]
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Mass Spectrometric Analysis of Ezetimibe-d4
Ezetimibe-d4 is predominantly used as an internal standard for the quantification of Ezetimibe

in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9]

[10] The deuterium labeling provides a distinct mass shift, allowing for its differentiation from

the unlabeled parent drug while maintaining similar chromatographic behavior.

Experimental Protocol: Quantification of Ezetimibe
using Ezetimibe-d4 Internal Standard
This section outlines a typical experimental protocol for the simultaneous determination of

Ezetimibe and Ezetimibe-d4 in plasma samples.

1. Sample Preparation: Liquid-Liquid Extraction

To a plasma sample, add a known concentration of Ezetimibe-d4 solution (internal

standard).

Perform liquid-liquid extraction using a mixture of diethyl ether and dichloromethane (e.g.,

70:30 v/v).[11]

Vortex the mixture to ensure thorough mixing and then centrifuge to separate the organic

and aqueous layers.

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

Column: A reverse-phase column, such as a Discovery C18 (150 x 4.6 mm, 5 µm) or Agilent

Eclipse XBD-C18, is suitable for separation.[10][11]

Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and an

ammonium formate buffer (e.g., 10mM, pH 4.0).[10][11] The gradient or isocratic elution will

depend on the specific method development.

Flow Rate: A typical flow rate is 1 mL/min.[11]
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3. Tandem Mass Spectrometry (MS/MS)

Ionization: Electrospray ionization (ESI) in the negative ion mode is commonly used.[11]

Detection: Multiple Reaction Monitoring (MRM) is employed for quantification.[11]

Mass Transitions: The specific parent-to-product ion transitions monitored are:

Ezetimibe: m/z 408.3 → 271.1 or m/z 408.40 → 271.0[10][11]

Ezetimibe-d4: m/z 412.0 → 275.10 or m/z 412.10 → 275.10[10][11]

Analytical Workflow Visualization
The following diagram illustrates the typical workflow for the quantitative analysis of Ezetimibe

in a biological sample using Ezetimibe-d4 as an internal standard.

Sample Preparation Instrumental Analysis Data Processing & Quantification

Biological Sample (e.g., Plasma) Spike with Ezetimibe-d4 (Internal Standard) Liquid-Liquid Extraction Evaporation of Solvent Reconstitution in Mobile Phase Liquid Chromatography Separation Tandem Mass Spectrometry (MRM) Peak Area Integration Calculate Peak Area Ratio (Ezetimibe / Ezetimibe-d4) Quantification via Calibration Curve ResultFinal Concentration

Click to download full resolution via product page

Caption: Workflow for Ezetimibe quantification using Ezetimibe-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

